Sudan III

Chinese Name

Sudan III

English Name

Sudan III

标识符

CAS No.

85-86-9

Molecular Formula

C22H16N4O

Molecular Weight

352.3970

Compound details reference Kuujia Chemical Encyclopedia: 85-86-9

Druglikeness Data

78 parameters, 11 categories · Click card to view detailed data

21%

16/78 druglikeness.fields

druglikeness.dataCompleteness

druglikeness.filled16

druglikeness.missing62

druglikeness.gapCategories

Solubility 0%Metabolic Stability 0%Absorption 33%

druglikeness.suggestPriority

Showing all 11 categories

352.3800

druglikeness.valid

TPSA

69.7500

druglikeness.valid

pKa_acidic

pKa_basic

LogP

5.6500

druglikeness.valid

LogD

HBA

druglikeness.valid

water_solubility

gastric_fluid_solubility

intestinal_fluid_solubility

solubility_ph_2

solubility_ph_7_4

Caco2_permeability

MDCK_permeability

BBB_permeability

druglikeness.valid

corneal_permeability

HIA

Low

druglikeness.valid

bioavailability

PPB

tissue_distribution

blood_brain_barrier

Low

druglikeness.valid

placental_barrier

milk_secretion

liver_microsome_stability

plasma_stability

half_life

CYP1A2_substrate

CYP1A2_inhibitor

CYP2C9_substrate

CYP2C9_inhibitor

CYP2C19_substrate

CYP2C19_inhibitor

CYP2D6_substrate

CYP2D6_inhibitor

CYP3A4_substrate

CYP3A4_inhibitor

UGT1A1_substrate

UGT1A3_substrate

UGT1A4_substrate

UGT1A6_substrate

UGT1A9_substrate

Ames_test

Positive

druglikeness.valid

micronucleus_test

chromosomal_aberration

Yes

druglikeness.valid

DNA_damage

Yes

druglikeness.valid

carcinogenicity

Yes

druglikeness.valid

LD50_oral

LD50_iv

hepatotoxicity

cardiotoxicity

nephrotoxicity

neurotoxicity

hERG_inhibition

Pgp_substrate

Pgp_inhibitor

BCRP_substrate

BCRP_inhibitor

OATP1B1_substrate

OATP1B1_inhibitor

OATP1B3_substrate

OATP1B3_inhibitor

drug_induced_liver_injury

QT_prolongation

skin_sensitization

respiratory_toxicity

reproductive_toxicity

Peff

Syn_Accessibility

MRTD

Skin_Sens

Resp_Sens

Photo_tox

Ser_ALK

Ser_GGT

Ser_LDH

Ser_AST

Ser_ALT

druglikeness.quickNavigation

Related Diseases

肝细胞癌

Hepatocellular Carcinoma

Corresponding Targets:

AMPK (PRKAA1)MCL1 (MCL1)BCL2 (BCL2)

膀胱癌

Bladder Cancer

Corresponding Targets:

BCL2 (BCL2)TOP1 (TOP1)MAPK8 (MAPK8)

遗传毒性损伤

Genotoxicity

Corresponding Targets:

PTGS2 (PTGS2)TP53 (TP53)GPX1 (GPX1)

氧化应激相关肝损伤

Oxidative Stress-Induced Liver Injury

Corresponding Targets:

[object (N/A)NFE2L2 (NFE2L2)NFKB1 (NFKB1)

内分泌干扰相关疾病

Endocrine Disruption-Related Disorders

Corresponding Targets:

ESR1 (ESR1)CYP19A1 (CYP19A1)AHR (AHR)

Plant Sources

No plant sources

Sudan III

Chinese Name

English Name

标识符

Druglikeness Data

Basic Properties

Solubility

Absorption

Distribution

Metabolic Stability

CYP Metabolism

UGT Metabolism

Genotoxicity

Toxicity Assessment

Transporters

Risk Assessment

相关化合物

Sudan III

Chinese Name

English Name

标识符

Druglikeness Data

Basic PropertiesMolecular weight, TPSA, LogP, etc.57%4/7 druglikeness.fields

Basic Properties

SolubilityWater solubility, gastric/intestinal solubility0%0/5 druglikeness.fields

Solubility

AbsorptionCaco-2, BBB, corneal permeability33%2/6 druglikeness.fields

Absorption

DistributionPlasma protein binding, volume of distribution17%1/6 druglikeness.fields

Distribution

Metabolic StabilityLiver microsomal, plasma stability0%0/3 druglikeness.fields

Metabolic Stability

CYP MetabolismCYP1A2/2C9/2C19/2D6/3A40%0/10 druglikeness.fields

CYP Metabolism

UGT MetabolismUGT-catalyzed metabolism0%0/5 druglikeness.fields

UGT Metabolism

GenotoxicityAmes, chromosomal aberration80%4/5 druglikeness.fields

Genotoxicity

Toxicity AssessmentCardiac, hepatic, renal toxicity0%0/7 druglikeness.fields

Toxicity Assessment

TransportersP-gp, BCRP, OATP, etc.0%0/8 druglikeness.fields

Transporters

Risk AssessmentPAINS, Brenk, Lipinski0%0/16 druglikeness.fields

Risk Assessment

相关化合物